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Compound of Interest

Compound Name: 3-Chloro-3-ethylhexane

Cat. No.: B048456

Essential Safety and Handling Guide for 3-
Chloro-3-ethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Chloro-3-ethylhexane. The following procedures are based on general best practices for
handling halogenated alkanes and information available for structurally similar chemicals, as a
specific Safety Data Sheet (SDS) for 3-Chloro-3-ethylhexane is not readily available. Always
perform a risk assessment before starting any new procedure.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 3-Chloro-3-ethylhexane is
provided below. This information is critical for understanding its behavior and potential hazards.
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Property Value Source
Molecular Formula C8H17CI [1112]
Molecular Weight 148.67 g/mol [11[2][3]
Boiling Point 163.9°C at 760 mmHg [1][4]
Flash Point 47.1°C [1](4]
Density 0.864 g/cm? [1][4]
Vapor Pressure 2.64 mmHg at 25°C [1][4]
Refractive Index 1.424 [11[4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure. The
following table outlines the recommended PPE for handling 3-Chloro-3-ethylhexane, based
on general chemical safety principles and data for similar compounds.
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Body Part

Recommended Protection

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Disposable nitrile or neoprene
gloves should be worn.[5]
Inspect gloves for any signs of
degradation or puncture before
use. Change gloves
immediately if contact with the

chemical is suspected.

Eyes/Face

Safety goggles and face shield

Chemical splash goggles that
meet ANSI Z87.1 standards
are required.[5][6] A face shield
should be worn over safety
goggles when there is a risk of
splashing or a highly

exothermic reaction.[5]

Body

Laboratory coat

A flame-resistant lab coat
should be worn and fully
buttoned.[5] For larger
quantities or increased splash
potential, consider a chemical-

resistant apron or suit.[6]

Respiratory

Use in a well-ventilated area or

with a respirator

All work should be conducted
in a certified chemical fume
hood.[7] If engineering controls
are not sufficient to maintain
exposure below permissible
limits, a NIOSH-approved
respirator with an appropriate
organic vapor cartridge is
required.[5][7]

Feet

Closed-toe shoes

Shoes that completely cover
the foot are mandatory.[5]

Chemical-resistant boots may

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.echemi.com/sds/3-chloro-3-methylhexane-pd180810110160.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/sds/3-chloro-3-methylhexane-pd180810110160.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

be necessary in areas with a
high risk of spills.[8]

Operational Plan: Handling Procedures

Adherence to a strict operational protocol is paramount for ensuring safety during the handling
of 3-Chloro-3-ethylhexane.

Engineering Controls:

o Ventilation: Always handle 3-Chloro-3-ethylhexane in a properly functioning chemical fume
hood to minimize inhalation exposure.

» Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station
and safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE) Protocol:

» Donning: Before entering the laboratory, don a lab coat, closed-toe shoes, and long pants.
Before handling the chemical, wear safety goggles and the appropriate chemical-resistant
gloves.

» During Handling: Keep the sash of the fume hood at the lowest practical height. Handle all
containers with care to avoid splashes and aerosols.

» Doffing: Remove gloves using the proper technique to avoid skin contact with any potential
contamination. Wash hands thoroughly with soap and water after removing gloves. Remove
lab coat before leaving the laboratory.

Emergency Procedures:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,
sand, vermiculite). Place the contaminated material in a sealed, labeled container for
hazardous waste disposal. For large spills, evacuate the area and contact the appropriate
emergency response team.

Disposal Plan

Proper disposal of 3-Chloro-3-ethylhexane and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

» All waste containing 3-Chloro-3-ethylhexane must be collected in a designated, properly
labeled hazardous waste container.[9]

e The container must be clearly marked with the words "HAZARDOUS WASTE" and the full
chemical name, "3-Chloro-3-ethylhexane".[9]

e Do not mix this waste with other incompatible waste streams.
Container Management:

o Use a container that is compatible with halogenated organic compounds. The original
container may be suitable if it is in good condition.[9]

o Keep the waste container tightly closed except when adding waste.[9]

» Store the waste container in a designated satellite accumulation area (SAA) that is at or near
the point of generation.[9]

Disposal Procedure:
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» Follow your institution's specific procedures for the pickup and disposal of hazardous
chemical waste.

o Complete all required waste disposal forms accurately, providing the chemical name and
estimated quantity.

Workflow for Safe Handling of 3-Chloro-3-
ethylhexane

The following diagram illustrates the key steps and decision points for safely handling 3-
Chloro-3-ethylhexane in a laboratory setting.
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Caption: Workflow for the safe handling of 3-Chloro-3-ethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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